Cas no 1004644-56-7 (3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanehydrazide)

• Product Name: 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanehydrazide
• CAS No: 1004644-56-7
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• MDL: MFCD03419622
• CID: 3058781
• PubChem ID: 7018421
• Update Time: 2025-04-21

3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-methyl-pyrazol-1-yl)-propionic acid hydrazide
• 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanehydrazide
• 3-(4-bromo-3-methylpyrazol-1-yl)propanehydrazide
• AKOS000308182
• CS-0282636
• STK312326
• 1004644-56-7
• BBL038617
• EN300-228384
• 3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanohydrazide

• MDL： MFCD03419622
• Inchi： 1S/C7H11BrN4O/c1-5-6(8)4-12(11-5)3-2-7(13)10-9/h4H,2-3,9H2,1H3,(H,10,13)
• InChI Key： GEMKUEMXLAFNKO-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1)CCC(NN)=O

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.09g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 451.5±35.0 °C at 760 mmHg
• Flash Point: 226.9±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanehydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides